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Introduction
The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of

Mycobacterium tuberculosis (Mtb) necessitates the development of novel therapeutic

strategies. Combination therapy is a cornerstone of tuberculosis treatment, aiming to enhance

efficacy, prevent the emergence of resistance, and shorten treatment duration. Assessing the

interaction between new chemical entities and existing antitubercular drugs is a critical step in

the development of new combination regimens.

This document provides a detailed protocol for assessing the in vitro synergistic activity of a

novel investigational compound, Antitubercular agent-19 (ATA-19), with established first-line

and second-line anti-TB drugs. The primary method described is the checkerboard assay,

which is a widely used technique to quantify drug interactions.[1][2][3] The outcome of this

assay is the Fractional Inhibitory Concentration Index (FICI), a quantitative measure of the

degree of synergy, additivity, indifference, or antagonism between two compounds.[4][5]

Experimental Protocol: Checkerboard Assay
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The checkerboard method involves testing various concentrations of two drugs, both alone and

in combination, to determine the Minimum Inhibitory Concentration (MIC) for each condition.[1]

2.1. Materials and Reagents

Mycobacterium tuberculosis strain (e.g., H37Rv ATCC 27294)

Middlebrook 7H9 broth supplemented with 0.2% glycerol and 10% OADC (Oleic Acid-

Albumin-Dextrose-Catalase)

Antitubercular agent-19 (ATA-19), stock solution in DMSO

Partner TB drug (e.g., Isoniazid, Rifampicin), stock solution in an appropriate solvent

Sterile 96-well microtiter plates (round-bottom)

Resazurin sodium salt solution (0.02% w/v in sterile water)

Plate reader (for fluorescence or absorbance)

Biosafety Cabinet (Class II or higher)

2.2. Methodology

Preparation of Bacterial Inoculum:

Culture M. tuberculosis in 7H9 broth to mid-log phase (OD₆₀₀ of 0.5–0.8).

Adjust the culture turbidity to a McFarland standard of 0.5, which corresponds to

approximately 1 x 10⁸ CFU/mL.

Dilute the adjusted culture 1:100 in fresh 7H9 broth to achieve a final inoculum density of

approximately 1 x 10⁶ CFU/mL.

Drug Dilution and Plate Setup:

Drug A (ATA-19): Prepare a series of 2-fold serial dilutions horizontally across the 96-well

plate in 50 µL of 7H9 broth.
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Drug B (Partner Drug): Prepare a series of 2-fold serial dilutions vertically down the plate

in 50 µL of 7H9 broth.

This creates a matrix of drug combinations where each well contains a unique

concentration of both drugs.

Include control wells: Drug A alone, Drug B alone, and a drug-free growth control.

Inoculation and Incubation:

Add 100 µL of the prepared bacterial inoculum to each well.

Seal the plates and incubate at 37°C for 7 days.

Determining MIC:

After incubation, add 30 µL of the resazurin solution to each well and incubate for an

additional 24-48 hours.

A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth.

The MIC is defined as the lowest concentration of the drug that prevents this color change.

The MIC of each drug alone is determined from the control rows/columns. The MIC of the

drugs in combination is determined from the wells within the matrix.

2.3. Data Analysis: Calculation of FICI

The Fractional Inhibitory Concentration Index (FICI) is calculated to quantify the interaction

between the two drugs.[4][6]

The formula is: FICI = FIC of Drug A + FIC of Drug B

Where:

FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)
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The FICI value is interpreted as follows:

Synergy: FICI ≤ 0.5

Additive/Indifference: 0.5 < FICI ≤ 4.0

Antagonism: FICI > 4.0

Data Presentation: Hypothetical Synergy Data for
ATA-19
The following table summarizes hypothetical results from a checkerboard synergy assessment

of ATA-19 against M. tuberculosis H37Rv.

Drug
Combination

MIC Alone
(µg/mL)

MIC in
Combination
(µg/mL)

FICI Interpretation

ATA-19 0.25
0.0625 (with

INH)

\multirow{2}{}

{0.5}

\multirow{2}{}

{Synergy}

Isoniazid (INH) 0.05
0.0125 (with

ATA-19)

ATA-19 0.25 0.125 (with RIF)
\multirow{2}{}

{1.0}

\multirow{2}{}

{Additive}

Rifampicin (RIF) 0.1
0.05 (with ATA-

19)

ATA-19 0.25 0.5 (with EMB)
\multirow{2}{}

{4.0}

\multirow{2}{}

{Indifference}

Ethambutol

(EMB)
2.0 4.0 (with ATA-19)

Visualization
4.1. Experimental Workflow
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Caption: Workflow for the checkerboard synergy assay.
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4.2. FICI Value Interpretation

FICI Value

Synergy

≤ 0.5

Additive / Indifference

> 0.5 and ≤ 4.0

Antagonism

> 4.0

Click to download full resolution via product page

Caption: Logic for interpreting FICI values.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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